Cas no 25462-47-9 (1,3-Propanediol, 2-methyl-2-pentyl-, dicarbamate)

• Product Name: 1,3-Propanediol, 2-methyl-2-pentyl-, dicarbamate
• CAS No: 25462-47-9
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 255803
• Update Time: 2023-08-02

1,3-Propanediol, 2-methyl-2-pentyl-, dicarbamate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-methyl-2-pentyl-, dicarbamate (8CI)
• 1,3-propanediol, 2-methyl-2-pentyl-, dicarbamate
• 2-[(Carbamoyloxy)methyl]-2-methylheptyl carbamate
• 2-Methyl-2-pentyl-1,3-propanediol dicarbamate
• Dicarbamic acid 2-methyl-2-pentyltrimethylene ester
• 1,3-Propanediol, 2-methyl-2-pentyl-, dicarbamate

• Inchi： 1S/C11H22N2O4/c1-3-4-5-6-11(2,7-16-9(12)14)8-17-10(13)15/h3-8H2,1-2H3,(H2,12,14)(H2,13,15)
• InChI Key： KRYLGICXMCHFHB-UHFFFAOYSA-N
• SMILES： O(C(N)=O)CC(C)(COC(N)=O)CCCCC
• BRN： 2974053

Computed Properties

• Exact Mass: 246.158
• Monoisotopic Mass: 246.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 105

Experimental Properties

• Density: 1.097
• Boiling Point: 451.1°C at 760 mmHg
• Flash Point: 216.6°C
• Refractive Index: 1.478